Cas no 107430-37-5 (3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(2-methylpropyl)-2-phenyl-)

• Product Name: 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(2-methylpropyl)-2-phenyl-
• CAS No: 107430-37-5
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 1183520
• Update Time: 2024-08-02

3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(2-methylpropyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(2-methylpropyl)-2-phenyl-

• Inchi： 1S/C14H18N2O/c1-10(2)9-13-11(3)15-16(14(13)17)12-7-5-4-6-8-12/h4-8,10,13H,9H2,1-3H3
• InChI Key： YOQLDYYUCQUBHZ-UHFFFAOYSA-N
• SMILES： N1=C(C)C(CC(C)C)C(=O)N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 230.14204

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Melting Point: 117-119 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
• Boiling Point: 367.3±11.0 °C(Predicted)
• PSA: 32.67
• pka: 2.77±0.70(Predicted)